Dehydrovomifoliol
Dehydrovomifoliol
Dehydrovomifoliol is a fenchane monoterpenoid that is substituted by methyl groups at positions 3, 5, and 5, and by both a hydroxy group and a 3-oxobut-1-en-1-yl group at position 4. It is a fenchane monoterpenoid and an enone.
Brand Name:
Vulcanchem
CAS No.:
15764-81-5
VCID:
VC21077660
InChI:
InChI=1S/C13H18O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-7,16H,8H2,1-4H3/b6-5+
SMILES:
CC1=CC(=O)CC(C1(C=CC(=O)C)O)(C)C
Molecular Formula:
C13H18O3
Molecular Weight:
222.28 g/mol
Dehydrovomifoliol
CAS No.: 15764-81-5
Cat. No.: VC21077660
Molecular Formula: C13H18O3
Molecular Weight: 222.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dehydrovomifoliol is a fenchane monoterpenoid that is substituted by methyl groups at positions 3, 5, and 5, and by both a hydroxy group and a 3-oxobut-1-en-1-yl group at position 4. It is a fenchane monoterpenoid and an enone. |
|---|---|
| CAS No. | 15764-81-5 |
| Molecular Formula | C13H18O3 |
| Molecular Weight | 222.28 g/mol |
| IUPAC Name | 4-hydroxy-3,5,5-trimethyl-4-[(E)-3-oxobut-1-enyl]cyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C13H18O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-7,16H,8H2,1-4H3/b6-5+ |
| Standard InChI Key | JJRYPZMXNLLZFH-AATRIKPKSA-N |
| Isomeric SMILES | CC1=CC(=O)CC(C1(/C=C/C(=O)C)O)(C)C |
| SMILES | CC1=CC(=O)CC(C1(C=CC(=O)C)O)(C)C |
| Canonical SMILES | CC1=CC(=O)CC(C1(C=CC(=O)C)O)(C)C |
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